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Introduction
Chromium nickel oxide (Cr2NiO4), a compound with a spinel structure, is the subject of

considerable interest due to its diverse magnetic and electronic properties. The synthesis and

post-synthesis processing of this material are critical in determining its final structural

characteristics and, consequently, its functional performance. Annealing, a heat treatment

process that alters the microstructure of a material, plays a pivotal role in tailoring the phase

purity, crystallinity, and grain size of Cr2NiO4. This technical guide provides an in-depth

analysis of the effects of annealing on the structure of Cr2NiO4, drawing upon key

experimental findings.

The Role of Annealing in Phase Formation and
Purity
The synthesis of single-phase Cr2NiO4 is highly dependent on the annealing temperature.[1]

Insufficient thermal energy during annealing can lead to the formation of multiphase products.

A study on Cr2NiO4 nanoparticles synthesized via a wet chemical method demonstrated that

annealing at temperatures of 800 °C and 900 °C results in a mixture of rhombohedral

chromium oxide (Cr2O3) and the desired tetragonal Cr2NiO4 phase.[1] Complete

transformation to a single-phase tetragonal Cr2NiO4 is only achieved at a higher annealing
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temperature of 1000 °C.[1] This highlights a critical temperature threshold for the solid-state

reaction to go to completion and form the stable spinel structure.

The synthesis atmosphere during annealing also significantly influences the phase

composition. Solid-state reaction synthesis of NiCr2O4 in air can lead to the presence of

residual α-Cr2O3 as a secondary phase.[2] In contrast, synthesis in a nitrogen atmosphere has

been shown to yield a pure spinel phase, suggesting that an inert atmosphere can be beneficial

for achieving phase purity.[2]

Impact of Annealing on Crystal Structure and Lattice
Parameters
Cr2NiO4 exhibits temperature-dependent structural transitions. At room temperature, it typically

possesses a tetragonally distorted spinel structure.[3] This tetragonal structure undergoes a

transition to an orthorhombic symmetry at the ferrimagnetic transition temperature.[3][4] High-

resolution X-ray powder diffraction has been instrumental in identifying these subtle structural

changes.[3][5]

The annealing process itself, particularly the calcination temperature during synthesis, dictates

the initial crystal structure and its characteristics. For instance, spinel nickel chromite

nanoparticles synthesized by a thermal treatment method form a normal spinel phase at

calcination temperatures between 550 and 850 °C.[6]

Table 1: Effect of Annealing/Calcination Temperature on the Crystal Structure of Cr2NiO4

Annealing/Calcinati
on Temperature
(°C)

Resulting Phase(s) Crystal System Reference

550 - 850 Single-phase NiCr2O4 Normal Spinel [6]

800
Tetragonal NiCr2O4 +

Rhombohedral Cr2O3

Tetragonal +

Rhombohedral
[1]

900
Tetragonal NiCr2O4 +

Rhombohedral Cr2O3

Tetragonal +

Rhombohedral
[1]

1000 Single-phase NiCr2O4 Tetragonal [1]
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Influence of Annealing on Microstructure: Crystallite
and Grain Size
Annealing temperature has a direct and significant impact on the crystallite and grain size of

Cr2NiO4. Higher annealing temperatures provide the necessary thermal energy for grain

growth.

In a study utilizing a thermal treatment synthesis, the average crystallite size of NiCr2O4

nanoparticles was observed to increase with the calcination temperature.[6] Similarly, another

study found that sintering NiCr2O4 ceramics at higher temperatures led to an increase in

crystallite size.[7]

Table 2: Influence of Annealing/Calcination Temperature on Crystallite Size of Cr2NiO4

Annealing/Calcination
Temperature (°C)

Average Crystallite Size
(nm)

Reference

550 ~7

850 ~64

800 28 [7]

1200 78 [7]

This trend of increasing crystallite size with annealing temperature is a well-established

phenomenon in materials science, driven by the reduction of grain boundary energy.

Experimental Protocols
Synthesis of Cr2NiO4 via Wet Chemical Method and
Subsequent Annealing[1]

Precursor Preparation: An aqueous solution containing stoichiometric amounts of nickel and

chromium salts is prepared.

Precipitation: A precipitating agent is added to the solution to co-precipitate the metal

hydroxides or carbonates.
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Washing and Drying: The precipitate is thoroughly washed with deionized water to remove

impurities and then dried.

Annealing: The dried powder is subjected to annealing at different temperatures (e.g., 800,

900, and 1000 °C) for a specified duration in a furnace.

Characterization: The annealed samples are characterized using X-ray diffraction (XRD) to

determine the phase composition and crystal structure.

Synthesis of Cr2NiO4 Nanoparticles via Thermal
Treatment[6]

Precursor Mixture: A mixture of nickel and chromium precursors is prepared.

Thermal Treatment/Calcination: The precursor mixture is calcined in a furnace at a range of

temperatures (e.g., 550, 650, 750, and 850 °C) for a set time.

Characterization: The resulting powders are analyzed using XRD to confirm the formation of

the spinel phase and to calculate the crystallite size using the Scherrer equation.

Transmission electron microscopy (TEM) can be used to visualize the nanoparticle

morphology and size.

Visualizing the Effects of Annealing
Logical Flow of Annealing Effects
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Caption: Relationship between annealing parameters and structural outcomes in Cr2NiO4.

Experimental Workflow for Studying Annealing Effects
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Caption: A typical experimental workflow for synthesizing and analyzing annealed Cr2NiO4.

Conclusion
The annealing process is a critical step in the synthesis of Cr2NiO4, with the annealing

temperature and atmosphere being the primary determinants of the final structural properties.

Achieving a single-phase, crystalline Cr2NiO4 material necessitates careful optimization of

these parameters. Higher annealing temperatures generally promote the formation of the

desired spinel phase and lead to an increase in crystallite and grain size. For researchers and

professionals working with Cr2NiO4, a thorough understanding and precise control of the
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annealing process are paramount to producing materials with tailored structural characteristics

for specific applications. Future research could further elucidate the effects of different

annealing atmospheres and durations on the finer aspects of the Cr2NiO4 structure and its

resultant physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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